N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide

• IUPAC Name: N-cyclopentyl-4-[(4-methylphenyl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C20H23NOS/c1-15-6-12-19(13-7-15)23-14-16-8-10-17(11-9-16)20(22)21-18-4-2-3-5-18/h6-13,18H,2-5,14H2,1H3,(H,21,22)
• InChI Key: IBOUXDFJYYHMCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NC3CCCC3
• Molecular Formula: C20H23NOS
• Molecular Weight: 325.5 g/mol

Description

N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide, also known as CP-544326, is a novel chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective antagonist of the orexin-1 receptor, which is involved in regulating wakefulness and arousal. CP-544326 has shown promising results in various studies, and its synthesis, mechanism of action, and physiological effects have been extensively investigated.

Mechanism of Action

N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide is a selective antagonist of the orexin-1 receptor, which is involved in regulating wakefulness and arousal. By blocking the activation of this receptor, N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide reduces wakefulness and promotes sleep. The orexin system is also involved in regulating appetite and reward, and N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide has been investigated in the context of drug addiction due to its potential to reduce drug-seeking behavior.
Biochemical and physiological effects:
N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide has been shown to have several biochemical and physiological effects. It reduces wakefulness and promotes sleep in animal models, and has potential therapeutic use in sleep disorders. N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide has also been shown to reduce drug-seeking behavior in animal models, indicating its potential use in drug addiction treatment. However, more research is needed to fully understand the biochemical and physiological effects of N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide in lab experiments is its selectivity for the orexin-1 receptor, which allows for more specific investigation of the role of this receptor in regulating wakefulness and arousal. However, the complex synthesis process of N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide can be a limitation for lab experiments, as it requires expertise in organic chemistry. Additionally, more research is needed to fully understand the potential side effects of N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide and its long-term effects on the orexin system.

Future Directions

There are several future directions for research on N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide. One potential direction is investigating its potential therapeutic use in sleep disorders, as it has shown promising results in animal models. Another potential direction is further investigating its use in drug addiction treatment, as the orexin system has been implicated in drug-seeking behavior. Additionally, more research is needed to fully understand the biochemical and physiological effects of N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide, as well as its potential side effects and long-term effects on the orexin system.

Synthesis Methods

The synthesis of N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide involves several steps, starting with the reaction of 4-methylbenzenethiol with 4-bromomethylbenzonitrile to form 4-[(4-methylphenyl)thio]methyl]benzonitrile. This intermediate is then reacted with cyclopentylmagnesium bromide to obtain N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide has been used in various scientific research studies to investigate the role of the orexin-1 receptor in regulating wakefulness and arousal. It has been shown to be effective in reducing wakefulness in animal models, and its potential therapeutic use in sleep disorders has been explored. N-cyclopentyl-4-{[(4-methylphenyl)thio]methyl}benzamide has also been investigated in the context of drug addiction, as the orexin system has been implicated in drug-seeking behavior.